2-Fluoro-4'-hydroxybenzophenone
Overview
Description
Scientific Research Applications
Nonlinear Optical Applications
Scientific Field
Theoretical Physics and Optics
Application Summary
2-Fluoro-4’-hydroxybenzophenone has been studied for its potential in nonlinear optical applications. This is due to its large nonlinear optical properties .
Methods of Application
The study was conducted using first principle calculations to investigate the structural, opto-electronic, vibrational, and non-linear properties of the molecule .
Results and Outcomes
The study found that the molecule possesses large nonlinear optical properties, which might make it useful for various nonlinear optical applications .
Food Safety Analysis
Scientific Field
Food Chemistry and Safety
Application Summary
2-Fluoro-4’-hydroxybenzophenone has been used in the analysis of food products, specifically breakfast cereals. It is a chemical migrant associated with inks and coatings in food packaging that can migrate to the surface of the food .
Methods of Application
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method was used for the extraction of benzophenones from foods. This method is quick, requires less handling of extracts, needs less sorbent material, and does not require the use of any chlorinated solvents .
Results and Outcomes
The average recoveries for the spiked benzophenone and 4-hydroxybenzophenone in breakfast cereal at 0.6 mg/kg were 101.7% and 82.3%, with relative standard deviations of 2.3% and 4.6% respectively .
Electrochemical Sensor Development
Scientific Field
Electrochemistry
Application Summary
2-Fluoro-4’-hydroxybenzophenone has been used in the preparation of a 2-(4-fluorophenyl) indole-modified xerogel for the fabrication of screen-printed electrodes for the electrocatalytic determination of sulfide .
Methods of Application
The molecule was used in the preparation of a modified xerogel, which was then used in the fabrication of screen-printed electrodes .
Results and Outcomes
The modified electrodes were successfully used for the electrocatalytic determination of sulfide .
properties
IUPAC Name |
(2-fluorophenyl)-(4-hydroxyphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9FO2/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(15)8-6-9/h1-8,15H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FHFDJJWFCDGBEM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC=C(C=C2)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70382522 |
Source
|
| Record name | 2-Fluoro-4'-hydroxybenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70382522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4'-hydroxybenzophenone | |
CAS RN |
101969-75-9 |
Source
|
| Record name | 2-Fluoro-4'-hydroxybenzophenone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70382522 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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